2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive odors .
Synthesis Analysis
The synthesis of a chemical compound refers to the process used to create it. This often involves a series of chemical reactions, with each step detailed in terms of reactants, products, and conditions .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques used for this can include X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound can undergo. It includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, acidity or basicity (pH), and reactivity with other substances .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride involves the reaction of 2,5-dihydro-1H-pyrrole-2-carboxylic acid with methoxymethyl chloride in the presence of a base to form the intermediate compound, which is then treated with hydrochloric acid to obtain the final product.", "Starting Materials": [ "2,5-dihydro-1H-pyrrole-2-carboxylic acid", "Methoxymethyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,5-dihydro-1H-pyrrole-2-carboxylic acid in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the solution and stir for a few minutes.", "Step 3: Slowly add methoxymethyl chloride to the reaction mixture while stirring continuously.", "Step 4: Allow the reaction to proceed for a few hours at room temperature.", "Step 5: Quench the reaction by adding water to the mixture.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the intermediate compound.", "Step 9: Dissolve the intermediate compound in hydrochloric acid and stir for a few minutes.", "Step 10: Filter the resulting precipitate and wash with water.", "Step 11: Dry the product under vacuum to obtain 2-(methoxymethyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride." ] } | |
| 2613381-22-7 | |
Molecular Formula |
C7H12ClNO3 |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
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